Cas no 51317-25-0 ([1,1'-Biphenyl]aceticacid)

• Product Name: [1,1'-Biphenyl]aceticacid
• CAS No: 51317-25-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 368576
• Update Time: 2024-01-28

[1,1'-Biphenyl]aceticacid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]aceticacid
• biphenylylacetic acid
• Aceticacid, biphenylyl- (6CI)
• Biphenylacetic acid

• Inchi： 1S/C14H12O2/c15-14(16)10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
• InChI Key： YWPABLWXCWUIIT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=CC=CC=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.25
• Melting Point: 147-149℃
• Boiling Point: 195°C 25mm
• Flash Point: 140.4°C
• Refractive Index: 1.599
• PSA: 37.3
• LogP: 2.90310

[1,1'-Biphenyl]aceticacid Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives